Potassium;6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole

• CAS No.: 161796-84-5
• Product Name: Potassium;6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
• Molecular Formula: C17H19KN3O3S+
• Molecular Weight: 384.5 g/mol
• IUPAC Name: potassium;6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
• Standard InChI: InChI=1S/C17H19N3O3S.K/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17;/h5-8H,9H2,1-4H3,(H,19,20);/q;+1
• Standard InChIKey: OVOALFXGAMNTCT-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CN=C(C(=C1OC)C)C[S@](=O)C2=NC3=C([N-]2)C=CC(=C3)OC.[K+]
• SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC.[K+]
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC.[K+]
• Description: Esomeprazole potassium salt is a proton pump inhibitor which reduces acid secretion through inhibition of the H+ / K+ ATPase in gastric parietal cells.IC50 value:Target: proton pumpEsomeprazole potassium salt is a proton pump inhibitor and gastric antisecretory agent indicated for the short-term treatment of gastroesophageal reflux disease in patients with a history of erosive esophagitis.
• Synonyms: Esomeprazole; Esomeprazole Magnesium; Esomeprazole Potassium; Esomeprazole Sodium; Esomeprazole Strontium; Esomeprazole Strontium Anhydrous; Nexium; Strontium, Esomeprazole
• Reference: [1]. Sandstrom M, et al. Phase I, multicenter, randomized, open-label study evaluating the pharmacokinetics and safety profile of repeated once-daily doses of intravenous esomeprazole in children 0 to 17 years of age. Clin Ther. 2012 Aug;34(8):1828-38.; ; [2]. Johnson TJ, Hedge DD. Esomeprazole: a clinical review. Am J Health Syst Pharm. 2002 Jul 15;59(14):1333-9.; ; [3]. Thomas C Kupiec, Vasileios Aloumanis, Michel Ben, et al. Physical and Chemical Stability of Esomeprazole Sodium Solutions. Ann Pharmacother. September 2008 ,42 ( 9 ):1247-1251.; ; [4]. Esomeprazole
• PubChem Compound: 22146168
• Last Modified: Nov 11 2021